Cas no 851307-12-5 ((R)-3-((tert-butoxycarbonyl)amino)-4-(2,4-difluorophenyl)butanoic acid)

(R)-3-((tert-Butoxycarbonyl)amino)-4-(2,4-difluorophenyl)butanoic acid is a chiral intermediate widely used in pharmaceutical synthesis, particularly for the development of protease inhibitors and other bioactive molecules. Its key advantages include high enantiomeric purity, which ensures precise stereochemical control in asymmetric synthesis, and the presence of a Boc-protected amine group, offering stability under various reaction conditions. The 2,4-difluorophenyl moiety enhances lipophilicity, improving membrane permeability in drug candidates. This compound is valued for its compatibility with peptide coupling reagents and its utility in constructing complex molecular architectures. Its well-defined structure makes it a reliable building block for medicinal chemistry and drug discovery applications.
(R)-3-((tert-butoxycarbonyl)amino)-4-(2,4-difluorophenyl)butanoic acid structure
851307-12-5 structure
Product Name:(R)-3-((tert-butoxycarbonyl)amino)-4-(2,4-difluorophenyl)butanoic acid
CAS No:851307-12-5
MF:C15H19F2NO4
MW:315.312471628189
MDL:MFCD27951984
CID:2190816
PubChem ID:69719878
Update Time:2025-05-28

(R)-3-((tert-butoxycarbonyl)amino)-4-(2,4-difluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • Sitagliptin defluoro impurity 3
    • (R)-3-((tert-butoxycarbonyl)amino)-4-(2,4-difluorophenyl)butanoic acid
    • Boc-(R)-3-Amino-4-(2,4-difluorophenyl)-butyric acid
    • SITAGLIPTIN DEFUORO IMPURITY 3
    • (R)-beta-(Boc-amino)-2,4-difluorobenzenebutanoic acid
    • (3R)-4-(2,4-difluorophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
    • CS-0163257
    • (R)-3-(tert-butoxycarbonylamino)-4-(2,4-difluorophenyl)butanoic acid
    • 3-([(tert-Butoxy)carbonyl]amino)-4-(2,4-difluorophenyl)butanoic acid
    • (3R)-3-[(tert-butoxycarbonyl)amino]-4-(2,4-difluorophenyl)butanoic acid
    • 851307-12-5
    • BS-17642
    • D70808
    • (3R)-3-{[(tert-butoxy)carbonyl]amino}-4-(2,4-difluorophenyl)butanoic acid
    • (R)-3-((tert-butoxycarbonyl)amino)-4-(2,4-difluorophenyl)butanoic acid; Benzenebutanoic acid, ss-[[(1,1-dimethylethoxy)carbonyl]amino]-2,4-difluoro-, (ssR)- (9CI, ACI); (ssR)-ss-[[(1,1-Dimethylethoxy)carbonyl]amino]-2,4-difluorobenzenebutanoic acid (ACI); (3R)-3-[(tert-Butoxycarbonyl)amino]-4-(2,4-difluorophenyl)butanoic acid
    • SCHEMBL6248245
    • (R)-3-((tert-Butoxycarbonyl)amino)-4-(2,4-difluorophenyl)butanoicacid
    • AKOS026670332
    • MFCD27951984
    • FB99243
    • 851-950-5
    • MDL： MFCD27951984
    • Inchi： 1S/C15H19F2NO4/c1-15(2,3)22-14(21)18-11(8-13(19)20)6-9-4-5-10(16)7-12(9)17/h4-5,7,11H,6,8H2,1-3H3,(H,18,21)(H,19,20)/t11-/m1/s1
    • InChI Key： LUYHWLQWAVCDNA-LLVKDONJSA-N
    • SMILES： FC1C=C(C=CC=1C[C@H](CC(=O)O)NC(=O)OC(C)(C)C)F

Computed Properties

  • Exact Mass: 315.12821441g/mol
  • Monoisotopic Mass: 315.12821441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 75.6Ų

(R)-3-((tert-butoxycarbonyl)amino)-4-(2,4-difluorophenyl)butanoic acid Security Information

(R)-3-((tert-butoxycarbonyl)amino)-4-(2,4-difluorophenyl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IU810-250mg
(R)-3-((tert-butoxycarbonyl)amino)-4-(2,4-difluorophenyl)butanoic acid
 851307-12-5 95%
250mg
 1707CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IU810-100mg
(R)-3-((tert-butoxycarbonyl)amino)-4-(2,4-difluorophenyl)butanoic acid
 851307-12-5 95%
100mg
 649CNY 2021-05-07
Chemenu
CM220793-1g
(R)-3-((tert-Butoxycarbonyl)amino)-4-(2,4-difluorophenyl)butanoic acid
 851307-12-5 95%
1g
 $1100 2021-06-09
abcr
AB540114-250 mg
(R)-3-(tert-Butoxycarbonylamino)-4-(2,4-difluorophenyl)butanoic acid, 95%; .
 851307-12-5 95%
250MG
 €427.60 2023-04-14
abcr
AB540114-1 g
(R)-3-(tert-Butoxycarbonylamino)-4-(2,4-difluorophenyl)butanoic acid, 95%; .
 851307-12-5 95%
1g
 €934.20 2023-04-14
TRC
B357460-1mg
(R)-3-((tert-butoxycarbonyl)amino)-4-(2,4-difluorophenyl)butanoic acid
 851307-12-5
1mg
 $ 173.00 2023-04-18
TRC
B357460-10mg
(R)-3-((tert-butoxycarbonyl)amino)-4-(2,4-difluorophenyl)butanoic acid
 851307-12-5
10mg
 $ 1378.00 2023-04-18
eNovation Chemicals LLC
Y1265381-100mg
Sitagliptin Defuoro IMpurity 3
 851307-12-5 95%
100mg
 $145 2024-06-06
eNovation Chemicals LLC
Y1265381-250mg
Sitagliptin Defuoro IMpurity 3
 851307-12-5 95%
250mg
 $205 2024-06-06
eNovation Chemicals LLC
Y1265381-1g
Sitagliptin Defuoro IMpurity 3
 851307-12-5 95%
1g
 $450 2024-06-06

(R)-3-((tert-butoxycarbonyl)amino)-4-(2,4-difluorophenyl)butanoic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:851307-12-5)西他列汀脱氟杂质3
Order Number:LE27019557
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:01
Price ($):discuss personally
Email:18501500038@163.com

(R)-3-((tert-butoxycarbonyl)amino)-4-(2,4-difluorophenyl)butanoic acid Related Literature

Related Categories

851307-12-5 ((R)-3-((tert-butoxycarbonyl)amino)-4-(2,4-difluorophenyl)butanoic acid) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:851307-12-5)西他列汀脱氟杂质3
LE27019557
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email